Cas no 120260-22-2 (1H,3H-Difuro[3,4-b:3',4'-e]pyridine-1,7(5H)-dione,8-(3-chlorophenyl)- (9CI))

• Product Name: 1H,3H-Difuro[3,4-b:3',4'-e]pyridine-1,7(5H)-dione,8-(3-chlorophenyl)- (9CI)
• CAS No: 120260-22-2
• MF: C₁₅H₈ClNO₄
• MW: 301.681323051453
• CID: 180360
• PubChem ID: 3078179
• Update Time: 2025-04-19

1H,3H-Difuro[3,4-b:3',4'-e]pyridine-1,7(5H)-dione,8-(3-chlorophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Difuro[3,4-b:3',4'-e]pyridine-1,7(5H)-dione,8-(3-chlorophenyl)- (9CI)
• 8-(3-chlorophenyl)-3,5-dihydrodifuro[3,4-b:3',4'-f]pyridine-1,7-dione
• 120260-22-2
• DTXSID50152780
• 1H,3H-Difuro(3,4-b:3',4'-e)pyridine-1,7(5H)-dione, 8-(3-chlorophenyl)-
• 8-(3-Chlorophenyl)-1H,3H-difuro(3,4-b:3',4'-e)pyridine-1,7(5H)-dione
• BRN 3560084

• Inchi： 1S/C15H8ClNO4/c16-8-3-1-2-7(4-8)11-12-9(5-20-14(12)18)17-10-6-21-15(19)13(10)11/h1-4H,5-6H2
• InChI Key： OROGIONYUSPUSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C2C(=O)OCC=2N=C2COC(C=12)=O

Computed Properties

• Exact Mass: 301.01424
• Monoisotopic Mass: 301.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.561
• Boiling Point: 687.1°C at 760 mmHg
• Flash Point: 369.4°C
• Refractive Index: 1.673
• PSA: 65.49